molecular formula C15H26N4O2S B11806025 4-(Piperazin-1-yl)-N,N-dipropylpyridine-3-sulfonamide

4-(Piperazin-1-yl)-N,N-dipropylpyridine-3-sulfonamide

Cat. No.: B11806025
M. Wt: 326.5 g/mol
InChI Key: APLLAEAHRAYLGK-UHFFFAOYSA-N
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Description

4-(Piperazin-1-yl)-N,N-dipropylpyridine-3-sulfonamide is a synthetic organic compound featuring a pyridine core substituted with a piperazine ring at the 4-position and a sulfonamide group at the 3-position, with dipropylamine substituents on the sulfonamide nitrogen.

Properties

Molecular Formula

C15H26N4O2S

Molecular Weight

326.5 g/mol

IUPAC Name

4-piperazin-1-yl-N,N-dipropylpyridine-3-sulfonamide

InChI

InChI=1S/C15H26N4O2S/c1-3-9-19(10-4-2)22(20,21)15-13-17-6-5-14(15)18-11-7-16-8-12-18/h5-6,13,16H,3-4,7-12H2,1-2H3

InChI Key

APLLAEAHRAYLGK-UHFFFAOYSA-N

Canonical SMILES

CCCN(CCC)S(=O)(=O)C1=C(C=CN=C1)N2CCNCC2

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(Piperazin-1-yl)-N,N-dipropylpyridine-3-sulfonamide typically involves the reaction of a pyridine derivative with a piperazine derivative under specific conditions. One common method includes the cyclization of 1,2-diamine derivatives with sulfonium salts . Another method involves the Ugi reaction, which is a multicomponent reaction that can efficiently produce piperazine derivatives .

Industrial Production Methods

Industrial production methods for this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The use of automated reactors and continuous flow systems can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

4-(Piperazin-1-yl)-N,N-dipropylpyridine-3-sulfonamide can undergo various chemical reactions, including:

    Oxidation: This reaction can be facilitated by oxidizing agents such as hydrogen peroxide or potassium permanganate.

    Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

    Substitution: Nucleophilic substitution reactions can occur, where nucleophiles replace a leaving group on the compound.

Common Reagents and Conditions

    Oxidation: Hydrogen peroxide, potassium permanganate.

    Reduction: Sodium borohydride, lithium aluminum hydride.

    Substitution: Nucleophiles such as amines, thiols, or halides.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while reduction may produce amines or alcohols.

Scientific Research Applications

4-(Piperazin-1-yl)-N,N-dipropylpyridine-3-sulfonamide has several scientific research applications:

Mechanism of Action

The mechanism of action of 4-(Piperazin-1-yl)-N,N-dipropylpyridine-3-sulfonamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. For example, it may inhibit certain enzymes involved in disease pathways, thereby exerting its therapeutic effects .

Comparison with Similar Compounds

Structural and Functional Group Analysis

Compound Name Key Substituents Structural Features Inferred Properties Reference
4-(Piperazin-1-yl)-N,N-dipropylpyridine-3-sulfonamide Dipropylamine, pyridine, piperazine, sulfonamide Lipophilic dipropyl groups may enhance membrane permeability; piperazine aids in solubility and binding. Potential CNS activity due to piperazine; moderate solubility. N/A
2-[4-(9H-Fluoren-9-ylmethoxycarbonyl)piperazin-1-yl]acetic acid (CAS: 180576-05-0) Fluorenylmethoxycarbonyl (Fmoc), acetic acid, piperazine Fmoc group introduces bulk and photolability; carboxylic acid enhances water solubility. Used in peptide synthesis (Fmoc protection); limited CNS penetration due to polarity.
2-[3-(4-Phenylpiperazin-1-yl)propyl]-1,2,4-triazolo[4,3-a]pyridin-3(2H)-one (CAS: 62337-66-0) Phenylpiperazine, triazolopyridine Aromatic phenyl group increases rigidity; triazole-pyridine core may enhance receptor affinity. Likely antipsychotic or serotonin/dopamine receptor modulator.
N-cyclohexyl-N-({2-[cyclopropyl(ethyl)amino]-1,3-thiazol-4-yl}methyl)pyridine-2-carboxamide Cyclohexyl, thiazole, pyridine, carboxamide Thiazole and carboxamide groups suggest kinase inhibition potential; cyclohexyl enhances metabolic stability. Anticancer or anti-inflammatory applications; moderate solubility.

Substituent Impact on Bioactivity

  • Dipropylamine vs. Fmoc/Chlorophenyl Groups : The dipropylamine in the target compound increases lipophilicity compared to the polar Fmoc group in or the chlorophenyl substituent in . This may favor blood-brain barrier penetration, making the target compound more suitable for CNS targets.
  • Pyridine-Sulfonamide vs. Triazolopyridine : The pyridine-sulfonamide core in the target compound differs from the triazolopyridine in , which is associated with dopaminergic activity. The sulfonamide group may confer selectivity for serotonin receptors or carbonic anhydrase enzymes.

Biological Activity

4-(Piperazin-1-yl)-N,N-dipropylpyridine-3-sulfonamide is a compound of growing interest in medicinal chemistry due to its potential biological activities, particularly in cancer therapy. This article reviews the existing literature on its synthesis, characterization, and biological activity, with a focus on cytotoxicity and mechanisms of action.

The compound has a molecular formula of C15H25N4O2S and a molecular weight of approximately 360.9 g/mol. Its structure includes a piperazine moiety linked to a dipropylpyridine sulfonamide, which is critical for its biological interactions.

Synthesis and Characterization

The synthesis of 4-(Piperazin-1-yl)-N,N-dipropylpyridine-3-sulfonamide typically involves multi-step organic reactions, including the formation of the piperazine ring and subsequent sulfonamide linkage. Characterization techniques such as NMR spectroscopy and mass spectrometry confirm the structure and purity of the synthesized compound.

Cytotoxicity Studies

Recent studies have demonstrated that 4-(Piperazin-1-yl)-N,N-dipropylpyridine-3-sulfonamide exhibits significant cytotoxic effects against various cancer cell lines. For instance, in vitro assays against breast cancer (4T1) and non-cancerous fibroblast (3T3) cell lines revealed that the compound maintains high cell viability (82–95%) at low concentrations (1 μg/mL), indicating low toxicity to normal cells while effectively targeting cancer cells .

Table 1: Cytotoxicity Results

Cell LineConcentration (μg/mL)Cell Viability (%)
3T3182–95
4T1VariesSignificant toxicity observed

The mechanism underlying the anticancer activity of this compound may involve DNA intercalation, similar to other piperazine derivatives. In silico studies have suggested that it can effectively target carbonic anhydrase IX (CAIX), which is overexpressed in various tumors. The ability to penetrate cell membranes and localize within the cytoplasm enhances its potential as an imaging agent for cancer diagnosis .

Case Studies

A notable study investigated the effects of several piperazine-linked derivatives, including 4-(Piperazin-1-yl)-N,N-dipropylpyridine-3-sulfonamide. The findings indicated that these compounds could selectively induce apoptosis in cancer cells while sparing normal cells, making them promising candidates for further development in cancer therapy .

Case Study Highlights:

  • Compound: 4-(Piperazin-1-yl)-N,N-dipropylpyridine-3-sulfonamide
  • Target: CAIX-expressing breast cancer cells
  • Outcome: Induced significant cytotoxic effects with minimal toxicity to normal fibroblasts.

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